Cas no 948594-30-7 (Ethyl 2-(5-hydroxypyrimidin-2-yl)acetate)

Ethyl 2-(5-hydroxypyrimidin-2-yl)acetate structure
948594-30-7 structure
Product Name:Ethyl 2-(5-hydroxypyrimidin-2-yl)acetate
CAS No:948594-30-7
MF:C8H10N2O3
MW:182.176601886749
CID:2146368
Update Time:2023-08-03

Ethyl 2-(5-hydroxypyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-hydroxypyrimidin-2-yl)acetate
    • PTXOCUHPLFTGSC-UHFFFAOYSA-N
    • 2-Pyrimidineacetic acid, 5-hydroxy-, ethyl ester
    • Ethyl 2-(5-hydroxypyrimidin-2-yl)acetate
    • Inchi: 1S/C8H10N2O3/c1-2-13-8(12)3-7-9-4-6(11)5-10-7/h4-5,11H,2-3H2,1H3
    • InChI Key: PTXOCUHPLFTGSC-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1N=CC(=CN=1)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Topological Polar Surface Area: 72.3

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